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Compound of Interest

Compound Name: (4-Nitro-benzyl)-phosphonic acid

Cat. No.: B075597

An In-depth Technical Guide to (4-Nitro-benzyl)-phosphonic acid

Introduction

(4-Nitro-benzyl)-phosphonic acid is an organophosphorus compound belonging to the
broader class of arylphosphonic acids. These compounds are notable for the versatile
properties of the phosphonic acid group (-POsH2), which serves as a structural analog to the
phosphate moiety found in many biological systems.[1] This characteristic has led to the
development of phosphonic acid-based compounds with a wide range of bioactive properties,
including their use as enzyme inhibitors.[1] In materials science, arylphosphonic acids are
extensively utilized as linkers in the formation of metal-organic frameworks (MOFs) and for the
functionalization of metal oxide surfaces due to their strong binding affinity.[1] This guide
provides a comprehensive overview of the chemical and physical properties, synthesis, and
characterization of (4-Nitro-benzyl)-phosphonic acid for researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

The fundamental properties of (4-Nitro-benzyl)-phosphonic acid are summarized in the
tables below.

General Information
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Property

Value

Chemical Formula

C7HsNOsP[2][3]

Molecular Weight 217.12 g/mol [2][4][5]

IUPAC Name (4-nitrophenyl)methylphosphonic acid[4]
CAS Number 1205-62-5[2][5]

Synonyms p-Nitrobenzylphosphonic acid, [(4-

Nitrophenyl)methyl]phosphonic acid[5]

Physical Data

Property

Value

Physical Form

Solid[5]

Melting Point

222-228 °C[5]

Spectroscopic Data

Technique Characteristic Signals
Aromatic protons typically appear as a complex
1H NMR set of multiplets in the downfield region (& 7.5-
8.5 ppm).[1]
A specific chemical shift characteristic of the
3P NMR phosphonic acid group, offering a wide chemical

shift range that minimizes signal overlap.[1]

IR Spectroscopy

The P=0 stretching vibration gives a strong,
characteristic band between 1250 and 1150
cm~1. The P-OH bonds result in broad
absorption due to O-H stretching in the 3000-
2500 cm~1 region. The nitro group is identified

by two strong stretching vibrations.[1]

Experimental Protocols
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The synthesis of (4-Nitro-benzyl)-phosphonic acid is typically achieved in a two-step
process. The first step involves the formation of a phosphonate ester intermediate, diethyl (4-
nitrobenzyl)phosphonate, via the Michaelis-Arbuzov reaction. The second step is the hydrolysis
of this ester to the final phosphonic acid.

Synthesis of Diethyl (4-nitrobenzyl)phosphonate via
Michaelis-Arbuzov Reaction

The Michaelis-Arbuzov reaction is a cornerstone in the formation of carbon-phosphorus bonds
and involves the reaction of a trialkyl phosphite with an alkyl halide.[1][6]

Materials:

4-Nitrobenzyl bromide

Triethyl phosphite

Anhydrous toluene (solvent)

Nitrogen or Argon gas for inert atmosphere

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-
nitrobenzyl bromide in anhydrous toluene under an inert atmosphere.

e Add triethyl phosphite to the solution. The reaction involves the nucleophilic attack of the
phosphorus atom on the electrophilic benzylic carbon of the 4-nitrobenzyl bromide, forming a
phosphonium salt intermediate.[1][6]

e Heat the reaction mixture to reflux (typically between 120-160°C) for several hours.[7] The
displaced bromide anion then reacts via an SN2 reaction on one of the ethyl carbons of the
phosphonium salt, displacing the oxygen atom to give the desired diethyl (4-
nitrobenzyl)phosphonate and ethyl bromide.[6]

e Monitor the reaction progress using Thin Layer Chromatography (TLC).
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e Once the reaction is complete, cool the mixture to room temperature.
* Remove the solvent under reduced pressure.

 Purify the crude product by vacuum distillation or column chromatography on silica gel to
obtain pure diethyl (4-nitrobenzyl)phosphonate.

Hydrolysis of Diethyl (4-nitrobenzyl)phosphonate

The conversion of the phosphonate ester to the phosphonic acid is most commonly achieved
under strong acidic conditions.[1]

Materials:

o Diethyl (4-nitrobenzyl)phosphonate

o Concentrated hydrochloric acid (35-37%)[8]
o Toluene

Procedure:

In a round-bottom flask, add diethyl (4-nitrobenzyl)phosphonate to a sufficient volume of
concentrated hydrochloric acid.

o Heat the mixture to reflux for 1 to 12 hours.[8]

 After the reaction is complete (monitored by TLC or NMR), cool the solution to room
temperature.

» Remove the excess hydrochloric acid and water by distillation under reduced pressure.
o To remove the last traces of water, add toluene and perform an azeotropic distillation.[3]

e The resulting solid is (4-Nitro-benzyl)-phosphonic acid, which can be further dried in a
desiccator over P20s if necessary.[8]

Synthesis and Application Workflows
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The following diagrams illustrate the synthesis workflow for (4-Nitro-benzyl)-phosphonic acid
and the general applications of arylphosphonic acids.
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Caption: Synthesis workflow for (4-Nitro-benzyl)-phosphonic acid.
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Caption: General applications of arylphosphonic acids.

Applications in Research and Development

Arylphosphonic acids, including (4-Nitro-benzyl)-phosphonic acid, are valuable compounds
in several areas of research.

e Materials Science: The phosphonic acid group has a strong affinity for metal oxides, making
these compounds ideal for modifying surfaces.[1] They are also widely used as organic
linkers to connect metal ions, forming coordination polymers or Metal-Organic Frameworks
(MOFs) which have applications in gas storage, catalysis, and luminescence.[1]

e Drug Development: The phosphonic acid moiety is a structural analog of the phosphate
group.[1] This allows phosphonic acid-containing molecules to act as mimics of naturally
occurring phosphates, leading to their use in the development of enzyme inhibitors,
antiretroviral drugs, and antibiotics.[1][9][10]

Safety Information

(4-Nitro-benzyl)-phosphonic acid is classified as harmful if swallowed (Acute Toxicity 4,
Oral).[2][4][5] Standard laboratory safety precautions, including the use of personal protective
equipment such as gloves, safety glasses, and a lab coat, should be followed when handling
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this compound. Work should be conducted in a well-ventilated area or a fume hood. In case of
ingestion, medical attention should be sought immediately.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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